N-cyclohexyl-N-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridin-4-amine

• CAS No.: 920961-57-5
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol
• IUPAC Name: N-cyclohexyl-N-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridin-4-amine
• InChI: InChI=1S/C14H18N4O2/c1-17(10-5-3-2-4-6-10)11-7-8-15-14-13(11)12(9-16-14)18(19)20/h7-10H,2-6H2,1H3,(H,15,16)
• InChI Key: BQEOHXHLHXNOKP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C2=C3C(=CNC3=NC=C2)[N+](=O)[O-]

Description

N-cyclohexyl-N-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridin-4-amine is a useful research compound. Its molecular formula is C14H18N4O2 and its molecular weight is 274.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of 4-chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine (57 mg) in 2-propanol (180 μl) were added N-methylcyclohexanamine (154 μl) and N,N-diisopropylethylamine (50 μl), and irradiated microwave at 120° C. for 15 minutes. The reaction mixture was purified by flash column chromatography over silica gel with a EtOAc/methanol (100:0-60:40) as eluant. then by preparative silica gel thin-layer chromatography with EtOAc as eluant to give a solid. The solid was washed with diisopropyl ether to give N-cyclohexyl-N-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridin-4-amine (7.9 mg) as a yellow solid.